N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide
• InChI: InChI=1S/C20H23N5O/c1-23(2)19-10-6-16(7-11-19)14-24(3)20(26)18-8-4-17(5-9-18)15-25-13-12-21-22-25/h4-13H,14-15H2,1-3H3
• InChI Key: ROVFJXHNACEROF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CN(C)C(=O)C2=CC=C(C=C2)CN3C=CN=N3
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide, also known as DMABN, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMABN belongs to the class of benzamide derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide is not fully understood, but it is believed to act by modulating the activity of certain enzymes and receptors in the body. Specifically, N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and antitumor activity. The compound has also been shown to modulate the activity of certain enzymes and receptors in the body, including COX-2.

Advantages and Limitations for Lab Experiments

N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide has several advantages for use in lab experiments, including its high purity and stability. However, the compound also has some limitations, including its relatively low solubility in water and some organic solvents.

Future Directions

There are several potential future directions for research on N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide. One area of interest is the development of new and more efficient synthesis methods for the compound. Another area of interest is the investigation of the compound's potential therapeutic applications, particularly in the treatment of inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide and its effects on various enzymes and receptors in the body.

Synthesis Methods

N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide can be synthesized using a variety of methods, including the reaction of 4-(dimethylamino)benzaldehyde with N-methyl-4-(triazol-1-ylmethyl)benzamide in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions, and the product is obtained in good yield and purity.

Scientific Research Applications

N-[[4-(dimethylamino)phenyl]methyl]-N-methyl-4-(triazol-1-ylmethyl)benzamide has been the subject of extensive scientific research, particularly in the field of medicinal chemistry. The compound has been found to exhibit a range of therapeutic properties, including anti-inflammatory, analgesic, and antitumor activity.